Cas no 1251259-15-0 (4-cyanopyridine-2-sulfonamide)

• Product Name: 4-cyanopyridine-2-sulfonamide
• CAS No: 1251259-15-0
• MF: C₆H₅N₃O₂S
• MW: 183.187799215317
• MDL: MFCD16093785
• CID: 2102439
• PubChem ID: 18766403
• Update Time: 2025-05-24

4-cyanopyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinesulfonamide, 4-cyano-
• 4-cyanopyridine-2-sulfonamide
• EN300-273821
• Z854066820
• CS-0215673
• GS1192
• 1251259-15-0
• AKOS010998595
• DB-263031
• 868-964-2
• BAC25915
• MFCD16093785
• SCHEMBL7213518
• SB55025

• MDL： MFCD16093785
• Inchi： 1S/C6H5N3O2S/c7-4-5-1-2-9-6(3-5)12(8,10)11/h1-3H,(H2,8,10,11)
• InChI Key： RLKJGADWGKBXSV-UHFFFAOYSA-N
• SMILES： S(C1C=C(C#N)C=CN=1)(N)(=O)=O

Computed Properties

• Exact Mass: 183.01024758Da
• Monoisotopic Mass: 183.01024758Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-cyanopyridine-2-sulfonamide

4-Cyanopyridine-2-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 1251259-15-0, known as 4-cyanopyridine-2-sulfonamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a cyano group and a sulfonamide moiety. The pyridine ring serves as the central aromatic structure, while the cyano group introduces electron-withdrawing properties, and the sulfonamide group enhances solubility and bioavailability.

Recent studies have highlighted the potential of 4-cyanopyridine-2-sulfonamide in drug discovery, particularly in the development of kinase inhibitors. The molecule's ability to interact with biological targets through hydrogen bonding and π-π interactions makes it a promising candidate for therapeutic applications. Researchers have explored its role in inhibiting enzymes such as tyrosine kinases, which are implicated in various diseases, including cancer and inflammatory disorders.

In addition to its pharmacological applications, 4-cyanopyridine-2-sulfonamide has also been investigated for its electronic properties. The compound exhibits interesting behavior in organic electronics, particularly in the context of field-effect transistors (FETs). Its ability to modulate charge transport properties makes it a valuable component in the design of advanced electronic materials.

The synthesis of 4-cyanopyridine-2-sulfonamide involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the cyano group is achieved through cyanation reactions, while the sulfonamide group is added via nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability.

From an environmental perspective, 4-cyanopyridine-2-sulfonamide has been studied for its biodegradability and eco-toxicological profile. Initial assessments suggest that the compound is not inherently hazardous to aquatic life when used within recommended limits. However, further research is needed to fully understand its long-term impact on ecosystems.

In conclusion, 4-cyanopyridine-2-sulfonamide (CAS No. 1251259-15-0) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a key molecule for future innovations in medicine and materials science.